5-Phenyl-1,3,4-oxadiazole-2-carbonyl chloride

• IUPAC Name: 5-phenyl-1,3,4-oxadiazole-2-carbonyl chloride
• InChI: InChI=1S/C9H5ClN2O2/c10-7(13)9-12-11-8(14-9)6-4-2-1-3-5-6/h1-5H
• InChI Key: BNBPFMDHCGJSSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C(=O)Cl
• Molecular Formula: C9H5ClN2O2
• DSSTOX Substance ID: DTXSID00381487
• Molecular Weight: 208.60 g/mol
• CAS RN: 98591-60-7

Description

5-Phenyl-1,3,4-oxadiazole-2-carbonyl chloride is a compound that contains the 1,3,4-oxadiazole ring. This ring structure is found in many new compounds that have shown various antimicrobial activities, such as antibacterial, antitubercular, antifungal, antiprotozoal, and antiviral.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives involves a one-pot synthesis-arylation strategy. This process uses carboxylic acids, N-isocyaniminotriphenylphosphorane (NIITP), and aryl iodides. The reaction sequence features a second stage copper-catalyzed 1,3,4-oxadiazole arylation.

Molecular Structure Analysis

The structure of the newly synthesized target compounds has been revealed using different analytical approaches such as FT-IR, LCMS, and NMR (proton and carbon).

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-oxadiazole derivatives are currently limited to proteomics-mediated protein pathways and differentially expressed gene analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Phenyl-1,3,4-oxadiazole-2-carbonyl chloride can be analyzed using various techniques such as FT-IR, LCMS, and NMR.

Scientific Research Applications

• Anti-infective Agents
  • Field : Medicinal Chemistry
  • Application : Oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.
  • Methods : The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery.
  • Results : The evaluation of in vivo toxicity in mice revealed this compound as non-toxic to mice at the concentration of 100 mg/kg.

• Oxidizing Agent

  • Field : Organic Chemistry
  • Application : 1,3-dibromo-5,5-dimethylhydantoin has been reported as an effective oxidizing agent for cyclization reactions of acylthiosemicarbazide. It was found to give maximum yields of up to 97% of Compound (16) (5- (3-methoxyphenyl)-1,3,4-oxadiazol-2-amine).
  • Methods : The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery.
  • Results : The use of 1,3-dibromo-5,5-dimethylhydantoin as an oxidizing agent resulted in high yields of the desired compound.

• Microwave-Assisted Synthesis

  • Field : Organic Synthesis
  • Application : Oxadiazoles can be synthesized using microwave-assisted methods.
  • Methods : The specific methods and parameters would depend on the specific reaction and the desired product.
  • Results : The use of microwave-assisted synthesis can often result in higher yields and shorter reaction times.

• Anti-Inflammatory Agents

  • Field : Medicinal Chemistry
  • Application : Oxadiazoles have been synthesized as anti-inflammatory agents.
  • Methods : The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery.
  • Results : The evaluation of in vivo toxicity in mice revealed this compound as non-toxic to mice at the concentration of 100 mg/kg.

• Anti-Cancer Agents

  • Field : Oncology
  • Application : Oxadiazoles have been synthesized as potential anti-cancer agents.
  • Methods : The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery.
  • Results : The evaluation of in vivo toxicity in mice revealed this compound as non-toxic to mice at the concentration of 100 mg/kg.

• Anti-Tuberculosis Agents

  • Field : Infectious Diseases
  • Application : Oxadiazoles have been synthesized as potential anti-tuberculosis agents.
  • Methods : The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery.
  • Results : The evaluation of in vivo toxicity in mice revealed this compound as non-toxic to mice at the concentration of 100 mg/kg.

Future Directions

The worldwide development of antimicrobial resistance forces scientists to search for new compounds to which microbes would be sensitive. Many new structures contain the 1,3,4-oxadiazole ring, which have shown various antimicrobial activities. Therefore, the future direction in this field could be the synthesis of new medicinal substances to which microorganisms are sensitive.

Citations

Synthesis, enzyme kinetics and computational evaluation of N-(β-D-glucopyranosyl) oxadiazolecarboxamides as glycogen phosphorylase inhibitors

M Polyák, G Varga, B Szilágyi, L Juhász… - Bioorganic & medicinal …, 2013 - Elsevier

All possible isomers of N-β-d-glucopyranosyl aryl-substituted oxadiazolecarboxamides were synthesised. O-Peracetylated N-cyanocarbonyl-β-d-glucopyranosylamine was transformed …

Number of citations: 28 www.sciencedirect.com